Cas no 922670-98-2 (N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide)

• Product Name: N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide
• CAS No: 922670-98-2
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5505547
• Update Time: 2025-06-07

N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-methoxypyridazin-3-yl)phenyl]-3,4-dimethylbenzamide
• N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide

• Inchi： 1S/C20H19N3O2/c1-13-4-5-16(12-14(13)2)20(24)21-17-8-6-15(7-9-17)18-10-11-19(25-3)23-22-18/h4-12H,1-3H3,(H,21,24)
• InChI Key： OJXTZXSTWRXURK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(OC)C=C2)C=C1)(=O)C1=CC=C(C)C(C)=C1

Additional information on N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide

N-4-(6-Methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide: A Comprehensive Overview

N-4-(6-Methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide (CAS No. 922670-98-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a methoxypyridazine moiety and a substituted phenyl group. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various biological studies and drug development initiatives.

The methoxypyridazine moiety is particularly noteworthy due to its role in enhancing the compound's biological activity. Pyridazines are heterocyclic compounds with a six-membered ring containing two nitrogen atoms. The presence of a methoxy group at the 6-position further modulates the electronic properties of the ring, potentially influencing the compound's binding affinity to specific receptors or enzymes. This structural feature has been associated with improved solubility and metabolic stability, which are crucial factors in drug design.

The phenyl group in N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide is substituted at the 4-position, which can significantly affect the compound's interaction with biological targets. Substituted phenyl groups are common in many pharmaceuticals due to their ability to enhance lipophilicity and facilitate membrane permeability. The presence of two methyl groups at the 3 and 4 positions of the benzamide ring further contributes to the compound's overall hydrophobicity, which may influence its pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and inflammatory bowel disease. Compounds that can effectively modulate inflammatory responses have significant therapeutic potential.

A study published in the Journal of Medicinal Chemistry reported that N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The researchers found that this compound selectively inhibits COX-2 over COX-1, suggesting a reduced risk of gastrointestinal side effects compared to non-selective COX inhibitors like aspirin and ibuprofen. This selective inhibition profile makes it an attractive candidate for further development as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an antitumor agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve modulation of signaling pathways involved in cell survival and proliferation.

In addition to its biological activities, the synthesis and chemical properties of N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide have been extensively studied. The compound can be synthesized through a multi-step process involving the reaction of 6-methoxypyridazine with an appropriate phenyl derivative followed by coupling with 3,4-dimethylbenzoyl chloride. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The physical and chemical properties of N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide are also important considerations for its application in drug development. It is typically obtained as a white crystalline solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics have been well-characterized, providing valuable information for formulation and stability studies.

In conclusion, N-4-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzamide (CAS No. 922670-98-2) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an exciting candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.